Cas no 82973-13-5 (3-(2-Chlorobenzoylhydrazidyl)-2-oxoindoline)

• Product Name: 3-(2-Chlorobenzoylhydrazidyl)-2-oxoindoline
• CAS No: 82973-13-5
• MF: C₁₅H₁₀ClN₃O₂
• MW: 299.711802005768
• MDL: MFCD00565685
• CID: 3065690
• PubChem ID: 814857
• Update Time: 2025-06-27

3-(2-Chlorobenzoylhydrazidyl)-2-oxoindoline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N'-[(3Z)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide
• MS-6441
• 82973-13-5
• 2-chloro-N'-[(3E)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide
• AKOS000612288
• 2-CHLORO-N'~1~-(2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDEN)BENZOHYDRAZIDE
• 2-chloro-N'-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)benzohydrazide
• AKOS022169318
• MFCD00565685
• HDA97313
• STK391413
• AKOS003410518
• 2-chloro-N-[(2-hydroxy-1H-indol-3-yl)imino]benzamide
• 3-(2-chlorobenzoylhydrazidyl)-2-oxoindoline
• 3-(2-Chlorobenzoylhydrazidyl)-2-oxoindoline

• MDL： MFCD00565685
• Inchi： 1S/C15H10ClN3O2/c16-11-7-3-1-5-9(11)14(20)19-18-13-10-6-2-4-8-12(10)17-15(13)21/h1-8,17,21H/b19-18+
• InChI Key： JWCVCRXJLIXRKQ-VHEBQXMUSA-N
• SMILES： ClC1C=CC=CC=1C(/N=N/C1=C(NC2C=CC=CC=21)O)=O

Computed Properties

• Exact Mass: 299.0461543Da
• Monoisotopic Mass: 299.0461543Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(2-Chlorobenzoylhydrazidyl)-2-oxoindoline

Introduction to 3-(2-Chlorobenzoylhydrazidyl)-2-oxoindoline (CAS No. 82973-13-5)

3-(2-Chlorobenzoylhydrazidyl)-2-oxoindoline, identified by its Chemical Abstracts Service (CAS) number 82973-13-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic derivative has garnered attention due to its versatile structural framework and potential applications in the synthesis of biologically active molecules. The compound’s core structure consists of an indoline scaffold, functionalized with a 2-chlorobenzoylhydrazide moiety, which imparts unique reactivity and binding properties. Such features make it a valuable intermediate in the development of novel therapeutic agents, particularly those targeting complex biological pathways.

The indoline core is a privileged scaffold in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. Its aromatic system and nitrogen-rich environment facilitate hydrogen bonding and hydrophobic interactions, enhancing binding affinity. In contrast, the 2-chlorobenzoylhydrazide substituent introduces electrophilic and nucleophilic sites, enabling further chemical modifications through condensation reactions, cyclization, or displacement processes. This dual functionality makes the compound a versatile building block for constructing more intricate pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The structural motif of 3-(2-Chlorobenzoylhydrazidyl)-2-oxoindoline aligns well with this trend, as it combines the favorable properties of indoline derivatives with the reactivity of chlorobenzoylhydrazides. Studies have demonstrated that such compounds can exhibit inhibitory activity against various enzymes implicated in diseases like cancer, inflammation, and infectious disorders. The presence of the chlorine atom in the benzoyl group further enhances electrophilicity, making it susceptible to nucleophilic attack by biological nucleophiles such as thiols or amines.

In the context of drug design, the 2-oxoindoline moiety serves as a rigid linker that maintains optimal spatial orientation of functional groups relative to the target site. This rigidity is crucial for achieving high selectivity and efficacy. Moreover, the hydrazide group can undergo facile transformations into amides or hydrazones, expanding its utility in synthetic pathways. Such modifications are often employed to optimize pharmacokinetic properties or to introduce additional binding interactions.

One notable application of derivatives related to 3-(2-Chlorobenzoylhydrazidyl)-2-oxoindoline is in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the structural features of this compound, researchers have designed molecules that selectively inhibit aberrant kinase activity without affecting normal cellular processes. For instance, modifications to the chlorobenzoylhydrazide part can fine-tune solubility and metabolic stability while retaining potent inhibitory effects.

The synthesis of 3-(2-Chlorobenzoylhydrazidyl)-2-oxoindoline typically involves multi-step organic transformations starting from commercially available precursors such as 2-chlorobenzoic acid or hydrazine hydrate. Key steps include esterification followed by condensation with indoline derivatives under acidic or basic conditions. The reaction conditions must be carefully optimized to ensure high yield and purity, as impurities can affect downstream applications.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential hits based on the scaffold of 3-(2-Chlorobenzoylhydrazidyl)-2-oxoindoline. Molecular docking simulations have revealed that this compound can interact with protein targets through multiple hydrogen bonds and hydrophobic interactions. Such insights guide medicinal chemists in designing analogs with improved binding affinities or selectivities.

The pharmacological profile of 3-(2-Chlorobenzoylhydrazidyl)-2-oxoindoline has been explored in preclinical studies using cell-based assays and animal models. Preliminary results suggest that derivatives derived from this scaffold exhibit promising activities against disease-relevant targets. However, further investigation is needed to fully elucidate their mechanism of action and long-term safety profiles before translation into clinical trials.

The versatility of 3-(2-Chlorobenzoylhydrazidyl)-2-oxoindoline extends beyond kinase inhibition; it also serves as a precursor for exploring other therapeutic modalities such as antiviral or anti-inflammatory agents. The ability to modify both the indoline ring and the benzoylhydrazide moiety allows for rapid diversification of chemical libraries aimed at discovering novel drug candidates.

In conclusion,3-(2-Chlorobenzoylhydrazidyl)-2-oxoindoline (CAS No. 82973-13-5) represents a promising intermediate in pharmaceutical research due to its structural features and potential biological activities. Its role in developing next-generation therapeutics underscores its importance in modern drug discovery efforts. As research progresses, further optimization and exploration of this scaffold are expected to yield innovative solutions for treating human diseases.